Cas no 897612-77-0 (N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide)

• Product Name: N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide
• CAS No: 897612-77-0
• MF: C₁₆H₂₂ClN₃O₃S
• MW: 371.88218164444
• CID: 6496976
• Update Time: 2025-10-28

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide
• N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]cyclopropanecarboxamide

• Inchi： 1S/C16H22ClN3O3S/c17-14-2-1-3-15(12-14)19-7-9-20(10-8-19)24(22,23)11-6-18-16(21)13-4-5-13/h1-3,12-13H,4-11H2,(H,18,21)
• InChI Key： KSNZTPZEZQPIOP-UHFFFAOYSA-N
• SMILES： C1(C(NCCS(N2CCN(C3=CC=CC(Cl)=C3)CC2)(=O)=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide

Professional Introduction to N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide (CAS No. 897612-77-0)

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide, a compound with the CAS number 897612-77-0, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates several key features that contribute to its unique chemical and biological characteristics, making it a subject of intense research interest.

The core structure of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide is characterized by the presence of a cyclopropane ring, which is a three-membered carbon heterocycle. This cyclopropane moiety is known for its rigidity and ability to influence the conformational flexibility of the molecule. The incorporation of such a structural unit often enhances the binding affinity and selectivity of the compound towards biological targets.

Additionally, the molecule features a piperazine ring substituted with a sulfonyl group, which is further connected to an ethyl chain. This particular substitution pattern is reminiscent of many pharmacologically active compounds that have been developed over the years. The piperazine ring itself is a well-known pharmacophore in drug design, often contributing to properties such as receptor binding and metabolic stability.

The presence of the 3-chlorophenyl group in the sulfonyl-substituted piperazine ring adds another layer of complexity to the molecule. Chloro substituents are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and enhance lipophilicity, which can be crucial for membrane permeability and target interaction.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide has been identified as a promising candidate in this regard. Its unique structural features suggest potential applications in areas such as central nervous system disorders, where precise modulation of neurotransmitter activity is essential.

One of the most intriguing aspects of this compound is its potential interaction with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) receptors play a crucial role in regulating mood, sleep, appetite, and other physiological processes. Many drugs used to treat conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD) operate by modulating serotonin receptor activity. The structural elements present in N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide suggest that it may interact with these receptors in a manner that could lead to novel therapeutic effects.

Furthermore, the cyclopropane ring in this molecule may contribute to its ability to cross the blood-brain barrier (BBB), which is essential for many central nervous system drugs. The rigidity provided by the cyclopropane moiety can enhance lipophilicity, facilitating penetration through the BBB. This property is particularly important for compounds designed to treat neurological disorders where access to the brain is critical.

Recent studies have also explored the potential applications of this compound in treating inflammation-related diseases. The sulfonyl group is known to possess anti-inflammatory properties, and its presence in N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide may contribute to its ability to modulate inflammatory pathways. In particular, interactions with cytokine receptors and signaling pathways have been implicated in various inflammatory conditions.

The synthesis of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the cyclopropane ring, introduction of the sulfonyl group on the piperazine ring, and subsequent functionalization of the ethyl chain. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing this compound at both molecular and atomic levels. These techniques provide detailed information about the structure, purity, and chemical environment of N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide, enabling researchers to validate their synthetic approaches and understand its behavior in various chemical contexts.

In conclusion, N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)cyclopropanecarboxamide (CAS No. 897612-77-0) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.